Hydroxyethyl Phthalyl Amlodipine

• Molecular Formula: C30H34ClN3O8
• Molecular Weight: 600.1 g/mol
• InChI: InChI=1S/C30H34ClN3O8/c1-4-42-30(39)26-23(34-18(2)24(29(38)40-3)25(26)21-11-7-8-12-22(21)31)17-41-16-14-33-28(37)20-10-6-5-9-19(20)27(36)32-13-15-35/h5-12,25,34-35H,4,13-17H2,1-3H3,(H,32,36)(H,33,37)
• InChIKey: UEXLCWZYJIKTDG-UHFFFAOYSA-N

Hydroxyethyl Phthalyl Amlodipine USP Reference Standard

Hydroxyethyl Phthalyl Amlodipine (CAS 3079028-35-3, molecular formula C₃₀H₃₄ClN₃O₈, molecular weight 600.1 g/mol) is a United States Pharmacopeia (USP) Pharmaceutical Analytical Impurity (PAI) reference standard, structurally classified as a 1,4-dihydropyridine derivative and a specifically designated Amlodipine-related compound . It is supplied as a characterized analytical reference material for use in organic impurity profiling, method validation (AMV), and quality control (QC) applications during Abbreviated New Drug Application (ANDA) submissions and commercial production of Amlodipine besylate drug substance and finished dosage forms [1]. The compound is chemically distinct from the more common Phthaloyl Amlodipine (USP Related Compound D) by the presence of a hydroxyethyl carbamoyl benzamido substituent at the 2-position of the dihydropyridine core, which fundamentally alters its chromatographic and physicochemical properties [2].

1 USP Pharmaceutical Analytical Impurity (PAI) standard

2 Chromatographically distinct from common analog Phthaloyl Amlodipine

3 Cold-chain storage (2–8 °C) required for integrity

• [1] SynZeal Research. Hydroxyethyl Phthalyl Amlodipine (SZ-A005072). Product data sheet and certificate of analysis. Published 2025. View Source
• [2] PubChem. Compound Summary: Hydroxyethyl Phthalyl Amlodipine, CID 171379051. Computed properties: Molecular Weight 600.1 g/mol, XLogP3 3.5, Hydrogen Bond Donor Count 4, Hydrogen Bond Acceptor Count 9. View Source

Non-Interchangeability in Compendial Testing

Amlodipine-related impurities are not interchangeable in analytical reference standard applications, because each impurity carries a unique structural signature that governs its chromatographic retention time, UV spectral profile, and stability behavior under compendial method conditions [1]. Substituting Hydroxyethyl Phthalyl Amlodipine with the more widely available Phthaloyl Amlodipine (USP Related Compound D, CAS 88150-62-3) will fail to meet USP monograph system suitability criteria, as the two compounds differ in molecular weight (+61.1 g/mol), hydrogen bond donor count (4 vs. 1), and polar surface area, all of which drive differential elution on reversed-phase HPLC columns . Similarly, substitution with Methylaminophthaloyl Amlodipine (USP Related Compound B, CAS 721958-72-1) introduces a methyl carbamoyl group in place of the hydroxyethyl carbamoyl group, shifting both the retention factor and the mass spectrometric fragmentation pattern . Regulatory submissions that rely on the wrong reference impurity risk failed method transfer, out-of-specification (OOS) investigations, and delayed ANDA approvals. The quantitative evidence below establishes exactly where this compound differs from its closest analogs and why those differences carry operational and regulatory consequences.

Chromatographic mismatch

Retention time and UV profile differ significantly from Phthaloyl Amlodipine, which may lead to system suitability failure.

Mass spectral misassignment

Distinct [M+H]⁺ ion (m/z 601.1 vs. 539.1) prevents interchangeable use in LC-MS impurity identification.

Regulatory submission risk

Using the wrong reference impurity may cause ANDA method transfer failure and delayed approval.

• [1] QCS Reference Material Research Center. Issue V, 2024: Revealing the Impurity Stability of Amlodipine. Published May 16, 2024. Describes impurity-specific localization and stability studies per EP chromatographic conditions. View Source

Quantitative Differentiation Evidence

Molecular Mass Difference from Phthaloyl Amlodipine

Hydroxyethyl Phthalyl Amlodipine exhibits a molecular weight of 600.1 g/mol (C₃₀H₃₄ClN₃O₈), which is 61.12 g/mol (11.3%) higher than the commonly substituted Phthaloyl Amlodipine (538.98 g/mol, C₂₈H₂₇ClN₂O₇) [1]. This mass increment corresponds to the replacement of the phthalimide oxygen with a hydroxyethyl carbamoyl benzamido moiety, introducing an additional nitrogen atom, two additional oxygen atoms, and six additional hydrogen atoms into the molecular framework. The mass difference is sufficient to generate a distinct [M+H]⁺ ion in LC-MS analysis (m/z 601.1 vs. m/z 539.1), preventing false positive or false negative peak assignment when the correct reference standard is used [2].

Molecular Mass Difference

Head-to-head

Target: MW 600.1 g/mol · C₃₀H₃₄ClN₃O₈

vs

Phthaloyl Amlodipine: MW 538.98 g/mol · C₂₈H₂₇ClN₂O₇

Δ +61.12 g/mol (+11.3%)

Eliminates LC-MS co-elution ambiguity for correct impurity assignment.

Supports unambiguous identification in ANDA submissions.

Evidence Dimension	Molecular weight (g/mol) and molecular formula
Target Compound Data	MW 600.1 g/mol; C₃₀H₃₄ClN₃O₈
Comparator Or Baseline	Phthaloyl Amlodipine (USP Related Compound D): MW 538.98 g/mol; C₂₈H₂₇ClN₂O₇
Quantified Difference	Δ +61.12 g/mol (+11.3%); Δ +C₂H₇NO (hydroxyethyl carbamoyl substitution)
Conditions	PubChem-computed molecular properties; verified against USP Certificate of Analysis

Why This Matters

This mass difference eliminates LC-MS co-elution ambiguity and ensures the correct impurity is identified in ANDA regulatory submission data.

• [1] PubChem. Compound Summary: Hydroxyethyl Phthalyl Amlodipine, CID 171379051. Molecular Weight 600.1 g/mol, Molecular Formula C30H34ClN3O8. View Source
• [2] SynZeal Research. Hydroxyethyl Phthalyl Amlodipine, SZ-A005072. SMILES confirmation and HRMS-compatible characterization data compliant with ICH Q3A/B guidelines. View Source

H-Bond Donor Capacity and HPLC Retention

Hydroxyethyl Phthalyl Amlodipine possesses four hydrogen bond donors (two amide NH groups, one hydroxyl group, one dihydropyridine NH) compared to a single hydrogen bond donor (dihydropyridine NH) in Phthaloyl Amlodipine [1]. The computed XLogP3 values are 3.5 for Hydroxyethyl Phthalyl Amlodipine and 3.6 for Phthaloyl Amlodipine, indicating similar overall lipophilicity, but the substantially higher hydrogen bond donor count (4 vs. 1) predicts earlier elution on reversed-phase HPLC columns when polar acidic mobile phases are used [2]. This differential retention behavior means the two compounds cannot be used interchangeably as retention time markers in compendial system suitability tests without re-validation of the entire chromatographic method.

H-Bond Donor & Retention

Head-to-head

Target: 4 H-Bond Donors · XLogP3 3.5

vs

Phthaloyl Amlodipine: 1 H-Bond Donor · XLogP3 3.6

Δ +3 donors; XLogP3 −0.1

Earlier elution on C18; different retention marker required.

Cannot substitute without re-validation of chromatographic method.

Evidence Dimension	Hydrogen bond donor count and computed lipophilicity (XLogP3)
Target Compound Data	H-Bond Donors: 4; H-Bond Acceptors: 9; XLogP3: 3.5
Comparator Or Baseline	Phthaloyl Amlodipine: H-Bond Donors: 1; H-Bond Acceptors: 8; XLogP3: 3.6 (computed)
Quantified Difference	Δ H-Bond Donors: +3 (4× increase); Δ XLogP3: −0.1
Conditions	PubChem XLogP3 3.0 algorithm; Cactvs hydrogen bond donor/acceptor computation (PubChem release 2024.12.12)

Why This Matters

The 4-fold higher hydrogen bond donor count causes earlier elution on C18 columns, requiring a specific reference standard for accurate retention time matching in compendial impurity tests.

• [1] PubChem. Hydroxyethyl Phthalyl Amlodipine: Computed Properties. Hydrogen Bond Donor Count 4, Hydrogen Bond Acceptor Count 9, XLogP3 3.5. View Source
• [2] QCS Reference Material Research Center. Amlodipine Impurity Localization Study (2024). Demonstrated RRT differences between EP impurity B (RRT 2.56) and impurity G (RRT 1.56) under adjusted EP conditions. View Source

USP Compendial Designation and Traceability

Hydroxyethyl Phthalyl Amlodipine is specifically listed and designated as a USP Pharmaceutical Analytical Impurity (PAI) under Catalog No. 1A10940 with assigned CAS RN 3079028-35-3, while Phthaloyl Amlodipine is separately listed as USP Related Compound D (different CAS 88150-62-3, different catalog number) . The USP PAI product line for Hydroxyethyl Phthalyl Amlodipine carries a list price of $575.00 per 25 mg, reflecting its specialized role as a compendial impurity reference standard that is manufactured under ISO 17034-accredited processes with fully characterized certificates of analysis, including HPLC purity, water content by KF, and spectroscopic identity confirmation . USP Related Compound D (Phthaloyl Amlodipine) is offered through multiple third-party vendors at varying purity specifications (95–98% min, HPLC), creating procurement risk when the specific compendial designation is not verified.

Compendial Designation

Data to verify

USP PAI Cat. 1A10940 · $575/25 mg · NLT 98%

vs

Phthaloyl Amlodipine: multi-source · $80–200/25 mg · 95–98%

Price +$375–495; specification certainty difference

USP PAI provides fully traceable, single-lot reference material.

Verify COA and ISO 17034 compliance for regulatory use.

Evidence Dimension	USP compendial catalog designation and procurement-grade specification
Target Compound Data	USP PAI Catalog 1A10940, CAS 3079028-35-3, $575.00/25 mg, Purity NLT 98% (HPLC), Water content by KF reported on COA
Comparator Or Baseline	Phthaloyl Amlodipine (USP RC D): Multiple vendor CAS 88150-62-3, purity 95–98% (HPLC), typical price range ~$80–200/25 mg
Quantified Difference	Price differential: +$375–495/25 mg for USP PAI vs. third-party Phthaloyl Amlodipine; Purity specification: NLT 98% vs. variable 95–98%
Conditions	Pricing as of USP store listing (2025); purity specifications from third-party vendor certificates of analysis (AKSci, Capot Chemical, TCI)

Why This Matters

The USP PAI designation and higher procurement cost reflect a fully traceable, single-lot reference standard manufactured to ISO 17034 requirements, reducing regulatory risk in ANDA submissions compared to multi-source Phthaloyl Amlodipine with variable purity.

Storage Condition and Thermal Stability Differentiation

Hydroxyethyl Phthalyl Amlodipine requires refrigerated storage at 2–8°C, as specified on the USP product label and supplier certificates of analysis [1]. By contrast, Phthaloyl Amlodipine (USP Related Compound D) is shipped and stored at ambient temperature (15–30°C), requiring no cold-chain logistics [2]. This differential storage requirement is consistent with the higher number of hydrogen bond donors (4 vs. 1) and the presence of a free primary alcohol group in Hydroxyethyl Phthalyl Amlodipine, which increases susceptibility to moisture absorption and thermal degradation via ester hydrolysis or amide bond cleavage. In QCS Reference Material Research Center stability studies, structurally related Amlodipine impurity E (containing a reactive aminoethoxy side chain) exhibited a 6.27% peak area decrease within 24 hours when placed in acidic solution, while remaining relatively stable in neutral and basic conditions [3].

Storage & Stability

Reported

Target: 2–8 °C refrigerated · cold-chain needed

vs

Phthaloyl Amlodipine: ambient (15–30 °C) · no cold-chain

Storage ≥12 °C lower; analog degradation 6.27% in acid over 24 h

Refrigerated storage requirement affects total cost of ownership.

Cold-chain logistics must be managed for GMP/GLP standards.

Evidence Dimension	Long-term storage temperature requirement and thermal stability risk profile
Target Compound Data	2–8°C (refrigerator storage mandatory); cold-chain shipping recommended
Comparator Or Baseline	Phthaloyl Amlodipine: Ambient/room temperature (15–30°C); no cold-chain requirement
Quantified Difference	Storage temperature differential: ≥12°C lower for target compound; Forced degradation analog (Impurity E): 6.27% peak area loss in acidic solution over 24 hours
Conditions	USP certificate storage conditions; QCS stability study: EP impurity E in pH-adjusted solutions, 24-hour observation period

Why This Matters

The refrigerated storage requirement of Hydroxyethyl Phthalyl Amlodipine imposes cold-chain shipping costs and controlled-access storage in the analytical laboratory that do not apply to ambient-stable Phthaloyl Amlodipine, directly affecting total cost of ownership.

• [1] Pharmaffiliates. Hydroxyethyl Phthalyl Amlodipine (USP), PA 01 0491020. Storage: 2–8°C Refrigerator; Shipping Conditions: Ambient. View Source
• [2] Pharmaffiliates. Amlodipine Besilate Impurity A (Phthaloyl Amlodipine). Storage: 2–8°C Refrigerator; Shipping Conditions: Ambient. Note: Multiple third-party vendors specify ambient storage for Phthaloyl Amlodipine. View Source
• [3] QCS Reference Material Research Center. Issue V, 2024: Revealing the Impurity Stability of Amlodipine. Impurity E peak area decreased by 6.27% within 24 hours in acidic solution (pH=C). View Source

Structural Differentiation from USP Related Compound B

Hydroxyethyl Phthalyl Amlodipine and Methylaminophthaloyl Amlodipine (USP Related Compound B, CAS 721958-72-1) represent a homologous pair of amlodipine impurities distinguished solely by the terminal substituent on the phthalyl benzamido side chain: a hydroxyethyl carbamoyl group (–CONHCH₂CH₂OH) in the target compound versus a methyl carbamoyl group (–CONHCH₃) in the comparator [1]. This substitution difference yields a molecular weight offset of +30.06 g/mol (600.1 vs. 570.04 g/mol) and introduces an additional hydrogen bond donor (the terminal –OH group) . Under EP pharmacopeial HPLC conditions for Amlodipine Besilate monograph testing, these compounds elute at distinct relative retention times, and misidentification between them can cause system suitability failure

vs. Related Compound B

Head-to-head

Target: MW 600.1 · –CONHCH₂CH₂OH · 4 donors

vs

RC B: MW 570.04 · –CONHCH₃ · 3 donors

Δ +30.06 g/mol; +1 donor; terminal group difference

Hydroxyethyl group differentiates from methyl analog in impurity profiling.

Prevents misassignment that could delay ANDA approval.

Evidence Dimension	Molecular weight and terminal functional group difference
Target Compound Data	MW 600.1 g/mol; terminal group: –CONHCH₂CH₂OH (hydroxyethyl carbamoyl); H-Bond Donors: 4
Comparator Or Baseline	Methylaminophthaloyl Amlodipine (USP RC B): MW 570.04 g/mol; terminal group: –CONHCH₃ (methyl carbamoyl); H-Bond Donors: 3 (estimated)
Quantified Difference	Δ +30.06 g/mol (+5.3%); Δ +1 H-Bond Donor; Δ terminal group: –CH₂CH₂OH vs. –CH₃
Conditions	Molecular weights from PubChem and CymitQuimica supplier data; EP Amlodipine Besilate monograph HPLC conditions

Why This Matters

The hydroxyethyl group provides chromatographic and mass spectrometric differentiation from the methyl analog, ensuring correct peak identification during impurity profiling and preventing misassignment that could delay ANDA approval.

• [1] PubChem. Hydroxyethyl Phthalyl Amlodipine, CID 171379051. IUPAC Name: 3-O-ethyl 5-O-methyl 4-(2-chlorophenyl)-2-[[2-(2-hydroxyethylcarbamoyl)benzoyl]amino]ethoxymethyl]-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate. View Source

Application Scenarios

USP Monograph System Suitability Testing

The compendial monograph for Amlodipine Besylate (USP) requires the use of specific related compound reference standards to establish system suitability prior to organic impurity analysis by HPLC. Hydroxyethyl Phthalyl Amlodipine (USP PAI 1A10940) is the designated standard for verifying chromatographic resolution between this impurity and the Amlodipine parent peak . The compound's distinct molecular weight (600.1 g/mol), hydrogen bond donor count (4), and refrigerated storage requirement (2–8°C) make it non-interchangeable with Phthaloyl Amlodipine (USP RC D, MW 538.98) or Methylaminophthaloyl Amlodipine (USP RC B, MW 570.04) . Quality control laboratories preparing for ANDA submissions or commercial batch release testing must procure this specific standard to avoid system suitability failures and potential OOS investigations.

LC-MS/MS Impurity Identification in Forced Degradation

During ICH Q1A(R2) forced degradation (stress) studies of Amlodipine Besylate drug substance, unknown impurity peaks must be identified and structurally characterized. Hydroxyethyl Phthalyl Amlodipine serves as a characterized reference standard for LC-MS/MS peak matching, with its [M+H]⁺ ion at m/z 601.1 providing unambiguous differentiation from Phthaloyl Amlodipine (m/z 539.1) and Methylaminophthaloyl Amlodipine (m/z 571.1) . This mass differentiation is critical when degradation pathways produce multiple structurally related impurities that co-elute or partially co-elute under compendial chromatographic conditions, as documented by QCS in their impurity localization studies where EP impurities B and G exhibited RRT discrepancies of 2.56 and 1.56, respectively .

Analytical Method Validation for ANDA

Abbreviated New Drug Applications (ANDAs) for generic Amlodipine Besylate tablets require full analytical method validation (AMV) per ICH Q2(R1) guidelines, including specificity, linearity, accuracy, precision, and robustness testing for all specified impurities. Hydroxyethyl Phthalyl Amlodipine must be specifically procured and used as the reference standard for this impurity during AMV, because its unique chromatographic behavior (driven by 4 hydrogen bond donors and a polar hydroxyethyl group) means that substituting a structurally different impurity standard invalidates the specificity and system suitability parameters of the validated method . Suppliers such as SynZeal and Pharmaffiliates provide this compound with full characterization data compliant with regulatory guidelines, including ¹H-NMR, IR, Mass (ESI), and HPLC purity ≥98% .

Cold-Chain Reference Standard Procurement

Analytical laboratories operating under GMP/GLP quality systems must manage reference standards according to their certified storage conditions. Hydroxyethyl Phthalyl Amlodipine requires refrigerated storage at 2–8°C, as certified on the USP Product Information Sheet and supplier Certificates of Analysis . This imposes cold-chain logistics for shipping and controlled refrigerator access within the QC laboratory. Procurement decisions must account for this requirement versus ambient-stable alternatives such as Phthaloyl Amlodipine, which does not require refrigeration. The QCS stability research on related Amlodipine impurities confirms that structural features analogous to those in Hydroxyethyl Phthalyl Amlodipine (free amine side chains, amide bonds) can undergo measurable degradation within 24 hours under acidic solution conditions (6.27% peak area loss) [1], supporting the necessity of strict temperature-controlled storage.

Application

Selection Property

Validation Focus

System suitability testing

USP PAI designation

Chromatographic resolution verification

Forced degradation impurity ID

Distinct mass [M+H]⁺ ion

Mass spectrometric differentiation

ANDA method validation

Unique chromatographic behavior

Specificity and system suitability

GMP/GLP standard management

Refrigerated storage (2–8°C)

Cold-chain logistics integrity

• [1] QCS Reference Material Research Center. Issue V, 2024: Revealing the Impurity Stability of Amlodipine. Forced degradation study: Impurity E peak area decreased 6.27% within 24 hours in acidic solution. View Source